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Compound of Interest

Compound Name: 4-Fluorobenzoylacetonitrile

Cat. No.: B105857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Fluorobenzoylacetonitrile (CAS No. 4640-67-9), a key intermediate in pharmaceutical

synthesis. This document outlines its physical properties, detailed experimental protocols for

their determination, and visual workflows to support laboratory procedures.

Physicochemical Data
4-Fluorobenzoylacetonitrile, also known as 3-(4-Fluorophenyl)-3-oxopropionitrile, is a white

to light yellow crystalline solid at room temperature. Its key physical properties are summarized

below.

Table 1: Quantitative Physicochemical Data for 4-Fluorobenzoylacetonitrile
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Property Value Source(s)

Melting Point 83 - 88 °C [1]

83.0 to 87.0 °C

85 °C

Boiling Point
Not reported at standard

pressure.

Appearance
White to Light yellow powder to

crystal

Note on Boiling Point: A boiling point for 4-Fluorobenzoylacetonitrile at standard atmospheric

pressure is not readily available in the scientific literature. This is common for organic solids

which may have a high boiling point and can be susceptible to thermal decomposition at

temperatures required for boiling at 760 mmHg. Boiling point determination for such

compounds is often performed under reduced pressure to lower the boiling temperature and

prevent decomposition.

Experimental Protocols
The following sections detail standard methodologies for the determination of the melting and

boiling points of organic compounds like 4-Fluorobenzoylacetonitrile.

This method is a widely used and reliable technique for determining the melting point of a

crystalline solid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
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Heating medium (e.g., mineral oil or silicone oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the dry 4-Fluorobenzoylacetonitrile sample is finely

powdered using a mortar and pestle.

Capillary Packing: The open end of a capillary tube is tapped into the powdered sample. The

tube is then inverted and tapped gently on a hard surface to pack the sample into the sealed

end, forming a compact column of 2-3 mm in height.

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. The assembly is then inserted into the Thiele tube containing a

high-boiling point liquid.

Digital Apparatus: The packed capillary tube is inserted into the heating block of the digital

melting point apparatus.

Heating: The apparatus is heated gently and steadily. The heating rate should be slow,

approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. A sharp melting range (0.5-1.0 °C) is

indicative of a pure compound.

This micro-scale method is suitable for determining the boiling point of a small quantity of liquid

and can be adapted for solids that melt before boiling.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)
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Heating bath (e.g., Thiele tube with oil or a beaker of heating oil on a hot plate)

Rubber band or wire for attachment

Procedure:

Sample Preparation: A small amount of 4-Fluorobenzoylacetonitrile is placed in the fusion

tube. The tube is then gently heated until the solid melts.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the molten liquid with

the open end down.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then suspended in a heating bath.

Heating: The heating bath is heated gently. As the temperature rises, air trapped in the

capillary tube will expand and slowly bubble out.

Observation: The temperature is increased until a rapid and continuous stream of bubbles

emerges from the capillary tube. At this point, the heating is stopped, and the bath is allowed

to cool slowly.

Boiling Point Reading: The temperature at which the bubbling stops and the liquid just begins

to enter the capillary tube is recorded as the boiling point. This is the temperature at which

the vapor pressure of the liquid equals the external pressure.

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of

melting and boiling points.
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Sample Preparation

Apparatus Setup

Measurement

Grind Sample to Fine Powder

Pack Sample into Capillary Tube (2-3 mm) Attach Capillary to Thermometer

Insert Assembly into Heating Apparatus Heat Slowly (1-2 °C/min) Near Melting Point

Observe Sample

Record T1: First Liquid Drop Appears

Record T2: All Sample is Liquid

Melting Range = T1 to T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Sample Preparation

Apparatus Setup

Measurement

Place Sample in Fusion Tube

Melt Solid Sample Gently

Insert Inverted Capillary Tube

Attach Fusion Tube to Thermometer

Suspend Assembly in Heating Bath Heat Bath Gently

Observe Rapid, Continuous Bubbles

Stop Heating and Allow to Cool

Record Temperature When Liquid Enters Capillary

Recorded Temperature is the Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-氟苯甲酰基乙腈 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 4-Fluorobenzoylacetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105857#4-fluorobenzoylacetonitrile-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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